Cas no 121564-97-4 (6-bromo-8-methyl-4H-1,4-benzoxazin-3-one)
6-bromo-8-methyl-4H-1,4-benzoxazin-3-one Chemical and Physical Properties
Names and Identifiers
-
- 6-Bromo-8-methyl-2H-benzo[b][1,4]oxazin-3(4H)-one
- 2H-1,4-BENZOXAZIN-3(4H)-ONE, 6-BROMO-8-METHYL-
- 6-bromo-8-methyl-4H-1,4-benzoxazin-3-one
- 6-BROMO-8-METHYL-4H-BENZO[1,4]OXAZIN-3-ONE
- 6-broMo-8-Methyl-2H-1,4-Benzoxazin-3(4H)-one
- 6-broMo-8-Methyl-3,4-dihydro-2H-1,4-benzoxazin-3-one
- AKOS017553637
- FD7253
- EN300-747251
- 121564-97-4
- DB-369208
- DTXSID80558473
- WEA56497
- PLKXHZTWQITWFD-UHFFFAOYSA-N
- 6-BROMO-8-METHYL-2,4-DIHYDRO-1,4-BENZOXAZIN-3-ONE
- AB53059
- CS-0442483
- MFCD09835005
- AMY15308
- A1-21009
- SCHEMBL4288420
- DS-7302
-
- MDL: MFCD09835005
- Inchi: 1S/C9H8BrNO2/c1-5-2-6(10)3-7-9(5)13-4-8(12)11-7/h2-3H,4H2,1H3,(H,11,12)
- InChI Key: PLKXHZTWQITWFD-UHFFFAOYSA-N
- SMILES: BrC1C=C(C)C2=C(C=1)NC(CO2)=O
Computed Properties
- Exact Mass: 240.97384
- Monoisotopic Mass: 240.97384g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 222
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 38.3Ų
Experimental Properties
- Density: 1.6±0.1 g/cm3
- Melting Point: Not available
- Boiling Point: 373.3±42.0℃ at 760 mmHg
- Flash Point: 179.6±27.9 °C
- PSA: 38.33
- Vapor Pressure: 0.0±0.8 mmHg at 25°C
6-bromo-8-methyl-4H-1,4-benzoxazin-3-one Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
6-bromo-8-methyl-4H-1,4-benzoxazin-3-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM131106-1g |
6-bromo-8-methyl-2H-benzo[b][1,4]oxazin-3(4H)-one |
121564-97-4 | 95% | 1g |
$701 | 2021-06-09 | |
| Chemenu | CM131106-5g |
6-bromo-8-methyl-2H-benzo[b][1,4]oxazin-3(4H)-one |
121564-97-4 | 95% | 5g |
$1730 | 2021-06-09 | |
| Chemenu | CM131106-10g |
6-bromo-8-methyl-2H-benzo[b][1,4]oxazin-3(4H)-one |
121564-97-4 | 95% | 10g |
$2338 | 2021-06-09 | |
| Alichem | A019064273-1g |
6-Bromo-8-methyl-4h-benzo[1,4]oxazin-3-one |
121564-97-4 | 95% | 1g |
$336.77 | 2023-09-04 | |
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | SY046104-0.25g |
6-Bromo-8-methyl-2H-benzo[b][1,4]oxazin-3(4H)-one |
121564-97-4 | 95% | 0.25g |
¥4633.0 | 2023-09-15 | |
| Chemenu | CM131106-1g |
6-bromo-8-methyl-2H-benzo[b][1,4]oxazin-3(4H)-one |
121564-97-4 | 95% | 1g |
$701 | 2023-11-22 | |
| Chemenu | CM131106-5g |
6-bromo-8-methyl-2H-benzo[b][1,4]oxazin-3(4H)-one |
121564-97-4 | 95% | 5g |
$1730 | 2023-11-22 | |
| Chemenu | CM131106-10g |
6-bromo-8-methyl-2H-benzo[b][1,4]oxazin-3(4H)-one |
121564-97-4 | 95% | 10g |
$2338 | 2023-11-22 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | B886184-5g |
6-Bromo-8-methyl-2H-benzo[b][1,4]oxazin-3(4H)-one |
121564-97-4 | 95% | 5g |
3,247.20 | 2021-05-17 | |
| eNovation Chemicals LLC | K09826-1kg |
6-bromo-8-methyl-2H-1,4-Benzoxazin-3(4H)-one |
121564-97-4 | 98% | 1kg |
$1800 | 2024-06-09 |
6-bromo-8-methyl-4H-1,4-benzoxazin-3-one Related Literature
-
Xingqun Zheng,Lele Song,Xin Feng,Li Li,Zidong Wei J. Mater. Chem. A, 2020,8, 14145-14151
-
Eunkyung Choi,Minjoo Ryu,Haeri Lee,Ok-Sang Jung Dalton Trans., 2017,46, 4595-4601
-
Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
-
Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
-
Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
Additional information on 6-bromo-8-methyl-4H-1,4-benzoxazin-3-one
6-Bromo-8-methyl-4H-1,4-benzoxazin-3-one (CAS 121564-97-4): A Versatile Heterocyclic Compound with Emerging Applications
The 6-bromo-8-methyl-4H-1,4-benzoxazin-3-one (CAS 121564-97-4) represents an important class of benzoxazine derivatives that has gained significant attention in pharmaceutical and materials science research. This heterocyclic compound features a unique molecular structure combining oxygen and nitrogen atoms in its aromatic system, making it particularly valuable for various synthetic applications. Researchers are increasingly interested in 6-bromo-8-methyl benzoxazinone derivatives due to their potential biological activities and material properties.
Recent studies highlight the growing importance of benzoxazin-3-one scaffolds in drug discovery programs. The 6-bromo-8-methyl substitution pattern on this core structure has shown promising results in modulating specific biological targets. Pharmaceutical chemists are particularly interested in how the bromine substituent at position 6 and methyl group at position 8 influence the compound's electronic properties and binding affinities. These structural features make CAS 121564-97-4 a valuable building block for medicinal chemistry applications.
The synthesis of 6-bromo-8-methyl-4H-1,4-benzoxazin-3-one typically involves multi-step organic transformations starting from appropriately substituted phenolic precursors. Modern synthetic approaches emphasize green chemistry principles, with researchers developing more efficient routes to this benzoxazinone derivative. The compound's molecular weight of 242.06 g/mol and moderate polarity make it suitable for various purification techniques, including column chromatography and recrystallization.
In material science applications, 6-bromo-8-methyl-4H-1,4-benzoxazin-3-one serves as a precursor for advanced polymers and functional materials. The reactive sites on the benzoxazine ring system allow for further chemical modifications, enabling the creation of novel materials with tailored properties. Recent patent literature reveals growing interest in using this compound as a monomer for high-performance polymers with potential applications in electronics and coatings.
The stability profile of CAS 121564-97-4 makes it particularly attractive for various research applications. Under standard storage conditions (room temperature, protected from light and moisture), the compound demonstrates excellent chemical stability. This characteristic, combined with its well-defined melting point range (typically 180-185°C), ensures reliable performance in synthetic applications and facilitates quality control procedures.
Analytical characterization of 6-bromo-8-methyl-4H-1,4-benzoxazin-3-one typically involves a combination of techniques including NMR spectroscopy (both 1H and 13C), mass spectrometry, and infrared spectroscopy. The distinctive spectral features of this brominated benzoxazinone provide clear identification markers, which are crucial for quality assurance in research and development settings. HPLC methods have also been developed for purity assessment of this compound.
Recent trends in chemical research highlight the importance of heterocyclic compounds like 6-bromo-8-methyl-4H-1,4-benzoxazin-3-one in addressing contemporary scientific challenges. The compound's versatility makes it valuable for interdisciplinary research spanning organic synthesis, medicinal chemistry, and materials science. Researchers are particularly interested in exploring structure-activity relationships of benzoxazin-3-one derivatives for potential therapeutic applications.
The global market for specialty chemicals like 6-bromo-8-methyl-4H-1,4-benzoxazin-3-one has shown steady growth, driven by increasing R&D investments in pharmaceutical and advanced materials sectors. Suppliers typically offer this compound in research quantities (milligram to kilogram scale) with varying purity grades (95-99%) to meet different experimental requirements. Proper handling procedures, including the use of personal protective equipment, are recommended when working with this chemical.
Environmental and safety considerations for CAS 121564-97-4 follow standard laboratory chemical protocols. While not classified as highly hazardous, appropriate ventilation and containment measures should be employed during handling. Researchers are encouraged to consult the material safety data sheet (MSDS) for specific handling instructions and disposal recommendations for this brominated heterocyclic compound.
Future research directions for 6-bromo-8-methyl-4H-1,4-benzoxazin-3-one include exploring its potential as a synthetic intermediate for novel bioactive compounds and functional materials. The compound's structural features make it particularly interesting for developing new small molecule modulators of biological targets. Additionally, its application in creating advanced polymeric materials continues to be an active area of investigation in materials science.
For researchers working with benzoxazinone derivatives, proper analytical characterization and purity assessment of 6-bromo-8-methyl-4H-1,4-benzoxazin-3-one are essential for obtaining reproducible results. Standardization of synthetic protocols and characterization methods for this compound has become increasingly important as its applications expand across different scientific disciplines.
The scientific literature contains numerous references to 6-bromo-8-methyl-4H-1,4-benzoxazin-3-one and related compounds, reflecting their growing importance in chemical research. Recent publications have explored various aspects of this compound's chemistry, including its reactivity patterns, potential biological activities, and material applications. These studies contribute to a deeper understanding of the structure-property relationships in this class of heterocyclic compounds.
In conclusion, 6-bromo-8-methyl-4H-1,4-benzoxazin-3-one (CAS 121564-97-4) represents a valuable chemical building block with diverse applications in modern research. Its unique structural features and synthetic versatility make it an important compound for pharmaceutical development, materials science, and fundamental chemical studies. As research into benzoxazine derivatives continues to advance, this compound is likely to play an increasingly significant role in various scientific and technological applications.
121564-97-4 (6-bromo-8-methyl-4H-1,4-benzoxazin-3-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)